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Compound of Interest

Compound Name: 3-Bromobenzotrifluoride

Cat. No.: B045179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of key pharmaceutical

intermediates starting from 3-bromobenzotrifluoride. This versatile building block is

instrumental in the development of various therapeutic agents due to the unique properties

conferred by the trifluoromethyl group, such as enhanced metabolic stability and binding

affinity. The following sections detail the synthesis of intermediates for Cinacalcet and

Ponatinib, including experimental procedures, quantitative data, and visualizations of synthetic

and biological pathways.

Synthesis of a Cinacalcet Intermediate: 3-(3-
Trifluoromethylphenyl)propanal
Cinacalcet is a calcimimetic agent used to treat secondary hyperparathyroidism and

hypercalcemia. A crucial intermediate in its synthesis is 3-(3-trifluoromethylphenyl)propanal,

which can be efficiently prepared from 3-bromobenzotrifluoride via a Mizoroki-Heck cross-

coupling reaction.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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